Cas no 85121-42-2 (t-butyldichlorosilane)

• Product Name: t-butyldichlorosilane
• CAS No: 85121-42-2
• MF: C₄H₉Cl₂Si
• MW: 156.105760335922
• MDL: MFCD01320941
• CID: 887452
• PubChem ID: 13222437
• Update Time: 2025-10-28

t-butyldichlorosilane Chemical and Physical Properties

Names and Identifiers

• t-butyldichlorosilane
• Decaneperoxoic acid tert-butyl ester
• Percaprinsaeure-tert-butylester
• Peroxycaprinsaeure-tert.-butylester
• t-Butyldichlorsilan
• tert.-Butylperoxy-caprinat
• tert-butyl-decanoyl peroxide
• tert-Butyl-decanoyl-peroxid
• tert-butyldichlorosilane
• MFCD01320941
• SCHEMBL707894
• 85121-42-2

• MDL： MFCD01320941
• Inchi： 1S/C4H9Cl2Si/c1-4(2,3)7(5)6/h1-3H3
• InChI Key： NWEBDVDFFMXTEH-UHFFFAOYSA-N
• SMILES： Cl[Si](C(C)(C)C)Cl |^1:1|

Computed Properties

• Exact Mass: 155.99300
• Monoisotopic Mass: 154.9850572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 108-109°C
• Flash Point: 5°C
• PSA: 0.00000
• LogP: 2.48460

t-butyldichlorosilane Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on t-butyldichlorosilane

T-Butyldichlorosilane: A Comprehensive Overview

T-Butyldichlorosilane, also known by its CAS number 85121-42-2, is a versatile organosilicon compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₄H₉SiCl₂, is widely recognized for its unique chemical properties and diverse applications. In recent years, advancements in synthetic methodologies and material engineering have further highlighted the potential of t-butyldichlorosilane in cutting-edge research and industrial processes.

The structure of t-butyldichlorosilane consists of a central silicon atom bonded to two chlorine atoms and a tert-butyl group. This arrangement imparts the compound with reactivity that makes it suitable for various chemical transformations. The tert-butyl group, being a bulky substituent, plays a crucial role in modulating the reactivity of the silicon center. Recent studies have explored the influence of steric effects on the reactivity of similar silanes, shedding light on how t-butyldichlorosilane can be optimized for specific reactions.

One of the most notable applications of t-butyldichlorosilane is in organometallic chemistry. Its ability to act as a precursor for silicon-containing organometallic complexes has been extensively studied. For instance, researchers have utilized this compound to synthesize novel transition metal complexes with enhanced catalytic activity. These findings have significant implications for industrial catalysis, particularly in processes such as olefin polymerization and cross-coupling reactions.

In materials science, t-butyldichlorosilane has found applications in the synthesis of advanced materials such as siloxanes and silicone polymers. The compound's reactivity allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent advancements in 3D printing technologies have leveraged these materials for creating high-performance components in aerospace and automotive industries.

The versatility of t-butyldichlorosilane extends to its use in organic synthesis. Its ability to participate in nucleophilic substitution reactions makes it a valuable reagent for constructing silicon-containing organic compounds. For example, researchers have employed this compound in the synthesis of bioactive molecules, where precise control over stereochemistry is crucial. These developments underscore the importance of t-butyldichlorosilane in drug discovery and development.

From an environmental perspective, understanding the fate and behavior of t-butyldichlorosilane in natural systems is critical. Recent studies have investigated its degradation pathways under various environmental conditions, providing insights into its potential impact on ecosystems. These findings are essential for developing sustainable practices and minimizing ecological risks associated with its use.

In conclusion, t-butyldichlorosilane (CAS No: 85121-42-2) stands as a testament to the ingenuity of modern chemistry. Its unique properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, new opportunities for utilizing this compound are expected to emerge, further solidifying its role in both academic and industrial settings.